Cas no 2138249-35-9 (1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one)

• Product Name: 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one
• CAS No: 2138249-35-9
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6397998
• PubChem ID: 165451152
• Update Time: 2025-10-21

1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-701468
• 2138249-35-9
• 1-[3a-(hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one
• 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one

• Inchi： 1S/C14H25NO2/c1-10(2)11(3)13(17)15-8-7-14(9-16)6-4-5-12(14)15/h10-12,16H,4-9H2,1-3H3
• InChI Key： WLNMIXLJPIEBNS-UHFFFAOYSA-N
• SMILES： OCC12CCN(C(C(C)C(C)C)=O)C1CCC2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one

1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one (CAS No. 2138249-35-9): A Comprehensive Overview

The compound 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one, identified by the CAS registry number 2138249-35-9, is a complex organic molecule with a unique structure and diverse applications. This compound belongs to the class of bicyclic ketones, characterized by its fused ring system and the presence of a hydroxymethyl group. Its structure consists of an octahydrocyclopenta[b]pyrrole ring fused with a butanone moiety, making it a valuable compound in various chemical and pharmaceutical industries.

Recent studies have highlighted the importance of octahydrocyclopenta[b]pyrrole derivatives in drug discovery and development. The presence of the hydroxymethyl group in this compound adds versatility to its chemical reactivity, enabling it to participate in a wide range of reactions such as nucleophilic additions, enolate formations, and cyclizations. These properties make it an attractive candidate for synthesizing bioactive molecules with potential therapeutic applications.

The synthesis of 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one involves a multi-step process that typically begins with the preparation of the octahydrocyclopenta[b]pyrrole ring. This is followed by functionalization at the 3a-position with a hydroxymethyl group and subsequent coupling with the butanone moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have demonstrated that derivatives of this compound exhibit significant biological activity, including anti-inflammatory, antioxidant, and anticancer properties. For instance, recent studies have shown that certain analogs can inhibit key enzymes involved in inflammation pathways, making them potential candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, CAS No. 2138249-35-9 has also found utility in the agrochemical industry. Its ability to act as a chiral building block has made it valuable in the synthesis of enantioselective pesticides and herbicides. The compound's stereochemistry plays a crucial role in determining its biological activity, and ongoing research is focused on optimizing its enantioselective synthesis to meet industrial demands.

The environmental impact of 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with its use in environmentally friendly chemical processes. However, further research is required to fully understand its long-term ecological effects and ensure sustainable practices.

From a structural perspective, the compound's bicyclic system provides stability and rigidity, which are advantageous for both chemical synthesis and biological interactions. The presence of multiple methyl groups further enhances its lipophilicity, facilitating its absorption across biological membranes. This property is particularly beneficial in drug delivery systems where efficient targeting is essential.

Looking ahead, the development of novel synthetic methodologies for CAS No. 2138249-35-9 will continue to drive its applications across various industries. The integration of green chemistry principles into its production processes will not only reduce environmental impact but also lower production costs. Furthermore, advancements in computational chemistry are expected to provide deeper insights into its molecular interactions, paving the way for innovative therapeutic strategies.

In conclusion, 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one (CAS No. 2138249-35-9) stands out as a versatile and multifaceted compound with significant potential in drug discovery, agrochemicals, and advanced materials science. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and medicine.